Cas no 32703-82-5 (BRD9876)

• Product Name: BRD9876
• CAS No: 32703-82-5
• MF: C₁₆H₁₄N₂
• MW: 234.295763492584
• MDL: MFCD00209558
• CID: 293776
• PubChem ID: 613000
• Update Time: 2025-04-19

BRD9876 Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedicarbonitrile,6-(1,1-dimethylethyl)-
• 6-Tert-Butyl-2,3-Naphthalenedicarbonitrile
• BRD 9876
• 2,3-dicyano-6-tert-butylnaphthalene
• 425265_ALDRICH
• 6-(tert-butyl)naphthalene-2,3-dicarbonitrile
• 6-t-butyl-2,3-dicyanonaphthalene
• 6-tert.-Butyl-2.3-dicyanonaphthalin
• 6-tert-butyl-2,3-dicyanonaphthalene
• 6-tert-butyl-2,3-naphthalonitrile
• 6-tert-butylnaphthalonitrile
• AC1LD6OD
• ACMC-20alxn
• Maybridge4_000492
• ST086497
• SureCN1893774
• 6-tert-Butyl-2,3-naphthalodinitrile
• BRD9876
• SR-01000645176-1
• IDI1_031074
• 6-tert-Butyl-2,3-naphthalenedicarbonitrile, 94%
• CHEMBL4303295
• 6-tert-butylnaphthalene-2,3-dicarbonitrile
• MKILROQBJOOZKC-UHFFFAOYSA-N
• BRD-K89329876-001-05-2
• CCG-56203
• O11512
• 6-tert-Butyl-2,3-naphthalenedicarbonitrile #
• J-018844
• HY-110208
• 6-Tert.butyl-2,3-dicyanonaphthalen
• AMY38493
• AKOS015916652
• DS-8564
• 6-(1,1-Dimethylethyl)-2,3-naphthalenedicarbonitrile
• CHEBI:94271
• NCGC00177521-01
• BRD-K89329876-001-01-1
• HMS1522G08
• CS-0033072
• Q27166074
• 32703-82-5
• A853610
• SCHEMBL1893774
• DTXSID50346521
• 6-(t-Butyl)naphthalene-2,3-dicarbonitrile
• MFCD00209558
• BRD-9876
• DB-207813

• MDL： MFCD00209558
• Inchi： 1S/C16H14N2/c1-16(2,3)15-5-4-11-6-13(9-17)14(10-18)7-12(11)8-15/h4-8H,1-3H3
• InChI Key： MKILROQBJOOZKC-UHFFFAOYSA-N
• SMILES： N#CC1C(C#N)=CC2C=CC(=CC=2C=1)C(C)(C)C

Computed Properties

• Exact Mass: 234.115698455g/mol
• Monoisotopic Mass: 234.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 185-189 °C(lit.)
• Solubility: Insuluble (9.6E-5 g/L) (25 ºC),

BRD9876 Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36
• Hazardous Material Identification：
• Risk Phrases：20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes